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carboxylic Acid
Abstract
This document provides core technical data on 2-Methylsulfanylpyrimidine-4-carboxylic
acid, a heterocyclic organic compound. The primary focus of this guide is to furnish

researchers, scientists, and professionals in drug development with essential physicochemical

properties, specifically its molecular formula and molecular weight. All quantitative data is

presented in a structured format for clarity and ease of use.

Chemical Identity and Properties
2-Methylsulfanylpyrimidine-4-carboxylic acid is a pyrimidine derivative characterized by a

methylsulfanyl group at the second position and a carboxylic acid group at the fourth position of

the pyrimidine ring.

Molecular Structure and Properties
The fundamental properties of this compound are summarized in the table below. This data is

crucial for a variety of applications, including stoichiometric calculations in chemical reactions,

analytical characterization, and computational modeling.
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Identifier Value Reference

Chemical Name
2-Methylsulfanylpyrimidine-4-

carboxylic acid

Synonyms

2-(Methylthio)-4-

pyrimidinecarboxylic acid, 2-

(Methylthio)pyrimidine-4-

carboxylic acid

[1]

CAS Number 1126-44-9 [1][2]

Molecular Formula C₆H₆N₂O₂S [1][2]

Molecular Weight 170.19 g/mol [2]

Alternate Molecular Weight 170.191 g/mol [1]

Logical Relationship of Chemical Data
The following diagram illustrates the logical flow from the compound's name to its fundamental

physicochemical properties. This visualization provides a clear and simple representation of the

data hierarchy.
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Figure 1: Data Hierarchy for 2-Methylsulfanylpyrimidine-4-carboxylic acid
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Caption: Data Hierarchy for 2-Methylsulfanylpyrimidine-4-carboxylic acid.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or analysis of 2-Methylsulfanylpyrimidine-4-
carboxylic acid, as well as its involvement in specific signaling pathways, are beyond the

scope of this particular technical data sheet. Such information would be highly dependent on

the specific research context or application (e.g., its use as a reagent, a building block in

organic synthesis, or a potential bioactive agent). For researchers interested in these aspects,

a thorough literature search in chemical and biomedical databases is recommended.

Disclaimer: The information provided in this document is intended for research and

development purposes only. It is not for human or veterinary use. Users should consult relevant

safety data sheets (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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